Cas no 55149-47-8 (6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide)

6-Amino-1,3-dioxolo[4,5-g]quinoline-7-carboxamide is a heterocyclic organic compound featuring a quinoline core fused with a 1,3-dioxole ring. Its structure incorporates an amino group and a carboxamide functionality at the 6- and 7-positions, respectively, enhancing its potential as a versatile intermediate in medicinal chemistry and pharmaceutical research. The compound's fused ring system and functional groups make it valuable for synthesizing biologically active molecules, particularly in the development of antimicrobial or anticancer agents. Its stability and reactivity profile allow for selective modifications, facilitating the exploration of structure-activity relationships. This compound is typically handled under controlled conditions due to its sensitivity, ensuring optimal purity for research applications.
6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide structure
55149-47-8 structure
Product Name:6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide
CAS No:55149-47-8
MF:C11H9N3O3
MW:231.207462072372
MDL:MFCD07801056
CID:3103369
PubChem ID:5311899
Update Time:2025-05-23

6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
    • VS-01343
    • H25580
    • SCHEMBL11545648
    • 6,7-Methylenedioxy-2-Aminoquinoline-3-Carboxamide
    • ALBB-010235
    • 6-Amino-1,3-dioxolo[4,5-g]quinoline-7-carboxamide
    • 6-amino-2H-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
    • AKOS003382512
    • BBL003465
    • [1,3]Dioxolo[4,5-g]quinoline-7-carboxamide, 6-amino-
    • 55149-47-8
    • MFCD07801056
    • STK520607
    • 1,3-Dioxolo[4,5-g]quinoline-7-carboxamide, 6-amino-
    • 6-amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
    • CS-0313481
    • 6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide
    • MDL: MFCD07801056
    • Inchi: 1S/C11H9N3O3/c12-10-6(11(13)15)1-5-2-8-9(17-4-16-8)3-7(5)14-10/h1-3H,4H2,(H2,12,14)(H2,13,15)
    • InChI Key: WJSOYUGCRXNGND-UHFFFAOYSA-N
    • SMILES: O1COC2C=C3C(C=C(C(N)=O)C(N)=N3)=CC1=2

Computed Properties

  • Exact Mass: 231.06439116Da
  • Monoisotopic Mass: 231.06439116Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 100Ų

6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A291980-100mg
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
55149-47-8
100mg
$ 185.00 2022-06-08
TRC
A291980-250mg
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
55149-47-8
250mg
$ 380.00 2022-06-08
TRC
A291980-500mg
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
55149-47-8
500mg
$ 600.00 2022-06-08
abcr
AB371984-500 mg
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
55149-47-8
500MG
€313.80 2023-02-20
abcr
AB371984-1 g
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
55149-47-8
1g
€406.00 2023-06-20
abcr
AB371984-500mg
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide; .
55149-47-8
500mg
€333.00 2025-04-18
abcr
AB371984-1g
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide; .
55149-47-8
1g
€397.00 2025-04-18
A2B Chem LLC
AI99408-500mg
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
55149-47-8 >95%
500mg
$523.00 2024-04-19
A2B Chem LLC
AI99408-1g
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
55149-47-8 >95%
1g
$578.00 2024-04-19
Ambeed
A613561-1g
6-Amino-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
55149-47-8 97%
1g
$398.0 2024-04-18

Additional information on 6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide

Introduction to 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide (CAS No. 55149-47-8)

6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide, identified by its Chemical Abstracts Service (CAS) number 55149-47-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivative class, a family of molecules known for their broad spectrum of biological activities and therapeutic potential. The unique structural framework of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide, featuring an amino group at the 6-position and a carboxamide moiety at the 7-position, contributes to its distinctive chemical properties and biological interactions.

The quinoline scaffold has a long history in medicine, with several well-known drugs derived from this core structure. Notably, derivatives of quinoline have been instrumental in the treatment of malaria, with chloroquine and its analogs being prime examples. The presence of additional functional groups in 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide enhances its potential as a pharmacophore, enabling interactions with various biological targets. This compound’s dioxolo ring system further distinguishes it from simpler quinoline derivatives, potentially influencing its solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds for their antimicrobial, anticancer, and anti-inflammatory properties. The structural versatility of quinolines allows for modifications that can fine-tune their biological activity. 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide represents an example of such structural innovation, where the introduction of the amino and carboxamide groups creates new opportunities for drug design. These modifications can enhance binding to enzymes or receptors involved in disease pathways, making this compound a promising candidate for further investigation.

One of the most compelling aspects of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide is its potential application in the development of targeted therapies. The carboxamide group at the 7-position can serve as a hinge region for interaction with protein targets, while the amino group at the 6-position can be further functionalized to improve pharmacokinetic properties. Such features are particularly valuable in drug discovery efforts aimed at creating compounds with high selectivity and low toxicity. The ability to modify these functional groups allows chemists to explore a wide range of biological activities without compromising the core quinoline scaffold.

Recent studies have begun to explore the pharmacological profile of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide and its derivatives. Preliminary in vitro assays have shown promising results in terms of antimicrobial activity against resistant strains of bacteria. The unique combination of functional groups in this compound may disrupt essential bacterial processes or interfere with virulence factors, offering a novel approach to combating infections. Additionally, preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

The synthesis of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide presents an interesting challenge due to its complex heterocyclic structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in building the intricate framework of this compound. These advancements not only facilitate the production of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide but also enable the rapid screening of its derivatives for improved biological activity.

The pharmacokinetic properties of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Initial studies suggest that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution. Further research is needed to fully characterize these properties and identify potential metabolic pathways that may lead to drug-drug interactions or side effects.

In conclusion,6-Amino-1,3-dioxolo-4,5-guinoline -7-carboxamide (CAS No. 55149 -47 -8) represents a fascinating molecule with significant potential in pharmaceutical research。 Its unique structural features, combined with promising preliminary biological activity, make it an attractive candidate for further development。 As research continues, additional insights into its mechanism(s) of action will be gained, paving the way for new therapeutic applications。 The continued exploration of quinoline derivatives like 6 -Amino -1, 3 -dioxolo -4, 5 -guinoline -7 -carboxamide underscores the enduring relevance of this class of compounds in modern drug discovery efforts。

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.